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Compound of Interest

Compound Name: Trisodium hedta monohydrate

Cat. No.: B109488

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical properties of Trisodium
HEDTA monohydrate, a versatile chelating agent. The information is intended for researchers,
scientists, and professionals in drug development who require a technical understanding of this
compound for their work.

Chemical and Physical Properties

Trisodium HEDTA monohydrate, the trisodium salt of N-(hydroxyethyl)ethylenediamine-
N,N',N'-triacetic acid, is a well-established chelating agent.[1] Its primary function is to form
stable, water-soluble complexes with metal ions, thereby preventing them from engaging in
undesirable chemical reactions.[1][2] This property makes it a valuable component in various
applications, including pharmaceuticals, cosmetics, and industrial processes.[3][4]

Below is a summary of its key quantitative properties:
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Property Value Source(s)
Molecular Formula Ci1oHi1sN2NaszO7 - H20 [5]
Molecular Weight 362.22 g/mol (monohydrate) Calculated

Anhydrous Molecular Weight

344.20 g/mol

[1]

Appearance White crystalline powder [5]
Melting Point 288 °C (decomposes) [1]
Density 1.285 g/cm3 [1]

Solubility in Water

480 g/L at 20 °C

[1]

Solubility in Organic Solvents

Insoluble in most organic

solvents

[1]

pH of 1% Aqueous Solution

Approximately 9.3

[6]

Stability Constants with Metal lons:

The efficacy of a chelating agent is quantified by its stability constants (log K) with various

metal ions. Higher values indicate a stronger and more stable complex. The stability constants

for HEDTA with several common metal ions are provided below.
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Metal lon log K
Fes+ 19.8
Cuz+ 174
Niz+ 17.0
Pb2* 15.8
Zn2* 14.5
Co?* 14.2
Cdz* 13.6
Fe2+ 12.2
Mnz2+ 10.7
Caz+ 8.0
Mg2* 5.8

Note: The precise pKa values for HEDTA are not readily available in the provided search
results. However, the pKa values for the structurally similar EDTA are 2.0, 2.7, 6.16, and 10.26
for the carboxylic acid and amino groups, respectively, which can provide an estimation of the
pH-dependent behavior of HEDTA.[1]

Experimental Protocols

Determination of Metal Chelation Capacity by
Potentiometric Titration

This protocol outlines a standard method for determining the stability constants of Trisodium
HEDTA with a given metal ion using potentiometric titration.

Materials:
e Trisodium HEDTA monohydrate

e Metal salt of interest (e.g., CuSOas, ZnCl2)
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o Standardized potassium hydroxide (KOH) solution (carbonate-free)

» Standardized hydrochloric acid (HCI) solution

o High-purity water (deionized or distilled)

« Inert salt for maintaining constant ionic strength (e.g., KNO3)

» pH meter with a combination glass electrode

e Automatic burette

e Thermostatted titration vessel

o Magnetic stirrer

Procedure:

e Solution Preparation:
o Prepare a stock solution of Trisodium HEDTA of known concentration.
o Prepare a stock solution of the metal salt of known concentration.

o Prepare a solution of the inert salt at a concentration sufficient to maintain a constant ionic
strength throughout the titration (e.g., 0.1 M).

« Titration Setup:
o Calibrate the pH electrode using standard buffer solutions.

o In the thermostatted vessel, add a known volume of the Trisodium HEDTA solution and the
metal salt solution.

o Add the inert salt solution to achieve the desired ionic strength.
o Dilute with high-purity water to a final known volume.

o Immerse the calibrated pH electrode and the tip of the automatic burette into the solution.
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o Begin stirring the solution.

e Titration:
o Titrate the solution with the standardized KOH solution.
o Record the pH of the solution after each addition of the titrant.
o Continue the titration past the equivalence point.
o Data Analysis:
o Plot the pH of the solution as a function of the volume of KOH added.

o The stability constants are calculated from the titration curve using specialized software
that fits the data to a model of the chemical equilibria involved.

Thermal Decomposition Analysis by Thermogravimetric
Analysis (TGA)

This protocol describes a general procedure for evaluating the thermal stability of Trisodium
HEDTA monohydrate.

Materials:

Trisodium HEDTA monohydrate

Thermogravimetric analyzer (TGA)

Inert gas (e.g., nitrogen, argon)

Oxidizing gas (e.g., air)
Procedure:
e Sample Preparation:

o Accurately weigh a small amount of Trisodium HEDTA monohydrate (typically 5-10 mg)
into a TGA sample pan.
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o TGA Analysis:

(¢]

Place the sample pan in the TGA furnace.

[¢]

Purge the furnace with the desired gas (e.g., nitrogen for inert atmosphere, air for
oxidative atmosphere) at a constant flow rate.

[¢]

Heat the sample at a constant rate (e.g., 10 °C/min) over a specified temperature range
(e.g., from room temperature to 800 °C).

[¢]

Continuously record the sample weight as a function of temperature.
o Data Analysis:

o The resulting TGA curve will show weight loss steps corresponding to the dehydration and
subsequent decomposition of the compound.

o The onset temperature of each weight loss step indicates the temperature at which the
decomposition process begins.

o The percentage of weight loss at each step can be used to infer the nature of the
decomposition products.

Visualizations
Synthesis of Trisodium HEDTA

The industrial synthesis of aminopolycarboxylic acids like HEDTA is typically achieved through
the carboxymethylation of the corresponding amine. The following diagram illustrates a
generalized synthetic pathway.

Caption: Generalized synthesis pathway for Trisodium HEDTA.

Chelation Experimental Workflow

The following diagram outlines a typical workflow for a metal chelation experiment using
Trisodium HEDTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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